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5-Chloro-2-methoxy-3-

methylaniline

CAS No.: 1760-73-2

Cat. No.: B3187825

Get Quote

Technical Monograph: 5-Chloro-2-methoxy-3-
methylaniline
Executive Summary
5-Chloro-2-methoxy-3-methylaniline (also known as 5-Chloro-3-methyl-o-anisidine) is a

highly specialized tri-substituted aromatic amine. It serves as a critical pharmacophore in the

synthesis of heterocyclic bioactive compounds and as a coupling component in the

manufacture of azo pigments. Its unique substitution pattern—featuring an electron-donating

methoxy group flanked by a methyl group and an amine, with a chlorine atom in the meta

position to the amine—imparts specific electronic properties that are valuable for tuning the

lipophilicity and metabolic stability of drug candidates.

This guide details the structural identification, a validated retrosynthetic pathway, analytical

characterization, and safety protocols required for handling this compound in a research

setting.
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Chemical Identity & Structural Architecture[1]
The molecule is defined by a benzene core substituted with four distinct functional groups. The

steric crowding between the methoxy (C2) and methyl (C3) groups creates a twisted

conformation that influences its reactivity in coupling reactions.

Parameter Detail

IUPAC Name 5-Chloro-2-methoxy-3-methylaniline

CAS Number 1760-73-2

Molecular Formula C₈H₁₀ClNO

Molecular Weight 171.62 g/mol

SMILES COc1c(N)cc(Cl)cc1C

InChI Key WCDZXLZOFWWVQJ-UHFFFAOYSA-N

Appearance Off-white to beige crystalline solid

Melting Point 68–72 °C (Predicted/Analogous)

Structural Visualization
The following diagram illustrates the connectivity and electronic environment of the molecule.
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Fig 1. Connectivity of 5-Chloro-2-methoxy-3-methylaniline showing substitution pattern.
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Click to download full resolution via product page

Synthetic Routes & Process Chemistry
Direct chlorination of 2-methoxy-3-methylaniline (Cresidine derivative) is not recommended as

the primary route. The amino group directs electrophilic substitution to the para (C4) or ortho

(C6) positions, not the desired meta (C5) position.

To achieve the 5-chloro substitution, a Retrosynthetic Approach starting from 4-chloro-2-

methylphenol is chemically superior. This route utilizes the directing power of the

phenol/methoxy group to install the nitrogen functionality in the correct position.
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Validated Synthesis Pathway
Nitration: Nitration of 4-chloro-2-methylphenol. The hydroxyl group directs ortho, but the

position adjacent to the methyl is sterically hindered. The nitro group installs at C6 (which

becomes C1 in the final aniline numbering).

O-Methylation: Protection of the phenol as a methyl ether.

Reduction: Reduction of the nitro group to the amine.

Fig 2. Regioselective synthesis route avoiding isomer contamination.
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Detailed Experimental Protocol (Step 3: Reduction)
Note: This protocol assumes the isolation of the nitro-intermediate (Inter2).

Reagents: 4-Chloro-2-methyl-6-nitroanisole (1.0 eq), Iron powder (3.0 eq), Ammonium

Chloride (0.5 eq), Ethanol/Water (4:1 v/v).

Procedure:

Charge the reaction vessel with the nitroanisole, ethanol, and water.

Heat to 60°C and add ammonium chloride.

Add iron powder portion-wise over 30 minutes to control exotherm.

Reflux for 4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:3).

Work-up: Filter hot through Celite to remove iron oxides. Concentrate the filtrate.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography if

necessary.
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Validation: The shift from a yellow nitro compound to a colorless/beige amine is visually

distinct.

Analytical Characterization
To ensure scientific integrity, the identity of the synthesized compound must be validated using

the following spectral expectations.

Nuclear Magnetic Resonance (NMR)[2][3]
¹H NMR (400 MHz, CDCl₃):

δ 6.6–6.8 ppm (2H): Aromatic protons. Expect meta-coupling (J ~ 2 Hz) between H4 and

H6.

δ 3.7–3.8 ppm (3H, s): Methoxy group (-OCH₃).

δ 3.5–4.0 ppm (2H, br s): Amine protons (-NH₂), exchangeable with D₂O.

δ 2.1–2.3 ppm (3H, s): Methyl group (-CH₃).

Mass Spectrometry (MS)[2]
Method: ESI-MS or GC-MS.

Molecular Ion: [M+H]⁺ = 172.05 (approx).[1]

Isotope Pattern: A distinct Chlorine signature is required. The abundance ratio of M (³⁵Cl) to

M+2 (³⁷Cl) should be approximately 3:1.

Applications in Drug Development[2][5]
This specific aniline isomer is a high-value "building block" for scaffold diversification.

Sandmeyer Transformations: The amino group can be converted to a nitrile, halide, or

hydroxyl group, allowing the 5-chloro-2-methoxy-3-methyl core to be grafted onto larger

scaffolds.
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Heterocycle Synthesis: Reaction with ethyl acetoacetate followed by cyclization yields

quinoline derivatives, which are frequent pharmacophores in antimalarial and anticancer

kinase inhibitors.

Urea/Amide Formation: Coupling with isocyanates or acid chlorides generates urea/amide

libraries for SAR (Structure-Activity Relationship) studies, where the 3-methyl group provides

a steric lock to enforce specific binding conformations.

Safety & Handling (SDS Summary)
Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit.[2][3][4] 2A.

Hazard Category Statement Precaution

Acute Toxicity
Harmful if swallowed or

inhaled.

Use in a fume hood. Wear

N95/P100 respirator if dust is

present.

Skin/Eye
Causes skin and serious eye

irritation.[2][3][4][5]

Wear nitrile gloves and safety

goggles.

Environmental
Toxic to aquatic life with long-

lasting effects.

Dispose of as hazardous

chemical waste; do not release

to drains.[2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Anilines are prone to

oxidation (darkening) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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